BAN-ORL-24 HCl

• CAS No.: 1401463-54-4
• Product Name: BAN-ORL-24 HCl
• Molecular Formula: C27H37Cl2N3O2
• Molecular Weight: 506.512
• IUPAC Name: (2R)-1-benzyl-N-(3-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylpropyl)pyrrolidine-2-carboxamide;dihydrochloride
• Standard InChI: InChI=1S/C27H35N3O2.2ClH/c31-26(25-12-6-17-30(25)20-22-8-2-1-3-9-22)28-15-7-16-29-18-13-27(14-19-29)24-11-5-4-10-23(24)21-32-27;;/h1-5,8-11,25H,6-7,12-21H2,(H,28,31);2*1H/t25-;;/m1../s1
• Standard InChIKey: NEEVITHVDIQNJY-KHZPMNTOSA-N
• SMILES: C1CC(N(C1)CC2=CC=CC=C2)C(=O)NCCCN3CCC4(CC3)C5=CC=CC=C5CO4.Cl.Cl
• Appearance: Solid powder
• Description: BAN-ORL-24 is a Potent and selective NOP receptor antagonist. NOP receptor mediates anti-analgesia induced by agonist-antagonist opioids.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BAN-ORL-24 HCl; BAN-ORL-24 dihydrochloride; BAN-ORL24; BAN-ORL 24; BANORL-24; BANORL 24; BANORL24; BAN ORL 24.
• Reference: 1: Awwad HO, Durand CD, Gonzalez LP, Tompkins P, Zhang Y, Lerner MR, Brackett DJ, Sherry DM, Awasthi V, Standifer KM. Post-blast treatment with Nociceptin/Orphanin FQ peptide (NOP) receptor antagonist reduces brain injury-induced hypoxia and signaling proteins in vestibulomotor-related brain regions. Behav Brain Res. 2016 Oct 25. pii: S0166-4328(16)30918-4. doi: 10.1016/j.bbr.2016.10.041. [Epub ahead of print] PubMed PMID: 27793733.; 2: Gear RW, Bogen O, Ferrari LF, Green PG, Levine JD. NOP receptor mediates anti-analgesia induced by agonist-antagonist opioids. Neuroscience. 2014 Jan 17;257:139-48. doi: 10.1016/j.neuroscience.2013.10.061. PubMed PMID: 24188792; PubMed Central PMCID: PMC3947912.; 3: Le Maître E, Dourmap N, Vilpoux C, Leborgne R, Janin F, Bonnet JJ, Costentin J, Leroux-Nicollet I. Acute and subchronic treatments with selective serotonin reuptake inhibitors increase Nociceptin/Orphanin FQ (NOP) receptor density in the rat dorsal raphe nucleus; interactions between nociceptin/NOP system and serotonin. Brain Res. 2013 Jul 3;1520:51-60. doi: 10.1016/j.brainres.2013.05.005. PubMed PMID: 23669068.; 4: Della Longa S, Arcovito A. A Dynamic Picture of the Early Events in Nociceptin Binding to the NOP Receptor by Metadynamics. Biophys J. 2016 Sep 20;111(6):1203-13. doi: 10.1016/j.bpj.2016.07.004. PubMed PMID: 27653479; PubMed Central PMCID: PMC5034302.; 5: Zhang L, Drummond E, Brodney MA, Cianfrogna J, Drozda SE, Grimwood S, Vanase-Frawley MA, Villalobos A. Design, synthesis and evaluation of [(3)H]PF-7191, a highly specific nociceptin opioid peptide (NOP) receptor radiotracer for in vivo receptor occupancy (RO) studies. Bioorg Med Chem Lett. 2014 Nov 15;24(22):5219-23. doi: 10.1016/j.bmcl.2014.09.069. PubMed PMID: 25442316.; 6: Kallupi M, Oleata CS, Luu G, Teshima K, Ciccocioppo R, Roberto M. MT-7716, a novel selective nonpeptidergic NOP receptor agonist, effectively blocks ethanol-induced increase in GABAergic transmission in the rat central amygdala. Front Integr Neurosci. 2014 Feb 18;8:18. doi: 10.3389/fnint.2014.00018. PubMed PMID: 24600360; PubMed Central PMCID: PMC3927450.; 7: Khroyan TV, Polgar WE, Orduna J, Montenegro J, Jiang F, Zaveri NT, Toll L. Differential effects of nociceptin/orphanin FQ (NOP) receptor agonists in acute versus chronic pain: studies with bifunctional NOP/μ receptor agonists in the sciatic nerve ligation chronic pain model in mice. J Pharmacol Exp Ther. 2011 Nov;339(2):687-93. doi: 10.1124/jpet.111.184663. PubMed PMID: 21859931; PubMed Central PMCID: PMC3199991.; 8: Rawls SM, Schroeder JA, Ding Z, Rodriguez T, Zaveri N. NOP receptor antagonist, JTC-801, blocks cannabinoid-evoked hypothermia in rats. Neuropeptides. 2007 Aug;41(4):239-47. PubMed PMID: 17512052.; 9: Cerlesi MC, Ding H, Bird MF, Kiguchi N, Ferrari F, Malfacini D, Rizzi A, Ruzza C, Lambert DG, Ko MC, Calo G, Guerrini R. Pharmacological studies on the NOP and opioid receptor agonist PWT2-[Dmt(1)]N/OFQ(1-13). Eur J Pharmacol. 2017 Jan 5;794:115-126. doi: 10.1016/j.ejphar.2016.11.026. PubMed PMID: 27871910; PubMed Central PMCID: PMC5183561.; 10: Pedregal C, Joshi EM, Toledo MA, Lafuente C, Diaz N, Martinez-Grau MA, Jiménez A, Benito A, Navarro A, Chen Z, Mudra DR, Kahl SD, Rash KS, Statnick MA, Barth VN. Development of LC-MS/MS-based receptor occupancy tracers and positron emission tomography radioligands for the nociceptin/orphanin FQ (NOP) receptor. J Med Chem. 2012 Jun 14;55(11):4955-67. doi: 10.1021/jm201629q. PubMed PMID: 22541041.; 11: Cannarsa R, Carretta D, Lattanzio F, Candeletti S, Romualdi P. ∆(9)-Tetrahydrocannabinol decreases NOP receptor density and mRNA levels in human SH-SY5Y cells. J Mol Neurosci. 2012 Feb;46(2):285-92. doi: 10.1007/s12031-011-9552-0. PubMed PMID: 21603976.; 12: Saccone PA, Zelenock KA, Lindsey AM, Sulima A, Rice KC, Prinssen EP, Wichmann J, Woods JH. Characterization of the Discriminative Stimulus Effects of a NOP Receptor Agonist Ro 64-6198 in Rhesus Monkeys. J Pharmacol Exp Ther. 2016 Apr;357(1):17-23. doi: 10.1124/jpet.115.231134. PubMed PMID: 26801398; PubMed Central PMCID: PMC4809320.; 13: Sukhtankar DD, Lagorio CH, Ko MC. Effects of the NOP agonist SCH221510 on producing and attenuating reinforcing effects as measured by drug self-administration in rats. Eur J Pharmacol. 2014 Dec 15;745:182-9. doi: 10.1016/j.ejphar.2014.10.029. PubMed PMID: 25446568; PubMed Central PMCID: PMC4259829.; 14: Fassini A, Scopinho AA, Resstel LB, Corrêa FM. NOP receptors in the prelimbic cortex have an inhibitory influence on cardiovascular responses induced by restraint stress. Neuropeptides. 2016 Jun;57:35-44. doi: 10.1016/j.npep.2016.02.006. PubMed PMID: 26935148.; 15: Duzzioni M, Duarte FS, Leme LR, Gavioli EC, De Lima TC. Anxiolytic-like effect of central administration of NOP receptor antagonist UFP-101 in rats submitted to the elevated T-maze. Behav Brain Res. 2011 Sep 12;222(1):206-11. doi: 10.1016/j.bbr.2011.03.056. PubMed PMID: 21459118.; 16: Zaveri NT, Journigan VB, Polgar WE. Discovery of the first small-molecule opioid pan antagonist with nanomolar affinity at mu, delta, kappa, and nociceptin opioid receptors. ACS Chem Neurosci. 2015 Apr 15;6(4):646-57. doi: 10.1021/cn500367b. PubMed PMID: 25635572; PubMed Central PMCID: PMC4401318.; 17: Rutten K, De Vry J, Bruckmann W, Tzschentke TM. Pharmacological blockade or genetic knockout of the NOP receptor potentiates the rewarding effect of morphine in rats. Drug Alcohol Depend. 2011 Apr 1;114(2-3):253-6. doi: 10.1016/j.drugalcdep.2010.10.004. PubMed PMID: 21095077.; 18: Carvalho D, Petronilho F, Vuolo F, Machado RA, Constantino L, Guerrini R, Calo G, Gavioli EC, Streck EL, Dal-Pizzol F. The nociceptin/orphanin FQ-NOP receptor antagonist effects on an animal model of sepsis. Intensive Care Med. 2008 Dec;34(12):2284-90. doi: 10.1007/s00134-008-1313-3. PubMed PMID: 18846364.; 19: Cippitelli A, Schoch J, Debevec G, Brunori G, Zaveri NT, Toll L. A key role for the N/OFQ-NOP receptor system in modulating nicotine taking in a model of nicotine and alcohol co-administration. Sci Rep. 2016 May 20;6:26594. doi: 10.1038/srep26594. PubMed PMID: 27199205; PubMed Central PMCID: PMC4873733.; 20: Liao YY, Trapella C, Chiou LC. 1-Benzyl-N-[3-[spiroisobenzofuran-1(3H),4'-piperidin-1-yl]propyl]pyrrolidine-2-ca rboxamide (Compound 24) antagonizes NOP receptor-mediated potassium channel activation in rat periaqueductal gray slices. Eur J Pharmacol. 2009 Mar 15;606(1-3):84-9. doi: 10.1016/j.ejphar.2009.01.036. PubMed PMID: 19374842.
• PubChem Compound: 56840444
• Last Modified: Nov 11 2021